Ethanimidic acid, N-(((methylamino)carbonyl)oxy)-, ethyl ester

• CAS No.: 20703-44-0
• Molecular Formula: C6H12N2O3
• Molecular Weight: 160.17 g/mol
• IUPAC Name: ethyl (1Z)-N-(methylcarbamoyloxy)ethanimidate
• InChI: InChI=1S/C6H12N2O3/c1-4-10-5(2)8-11-6(9)7-3/h4H2,1-3H3,(H,7,9)/b8-5-
• InChI Key: LSZIZTARAYUKRS-YVMONPNESA-N
• Isomeric SMILES: CCO/C(=N\OC(=O)NC)/C
• Canonical SMILES: CCOC(=NOC(=O)NC)C

Description

Ethanimidic acid, N-(((methylamino)carbonyl)oxy)-, ethyl ester is a chemical compound with a complex structure that finds applications in various fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethanimidic acid, N-(((methylamino)carbonyl)oxy)-, ethyl ester typically involves the reaction of ethanimidic acid with N-(((methylamino)carbonyl)oxy)- and ethyl ester groups under controlled conditions. The reaction conditions often include the use of specific catalysts and solvents to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

Ethanimidic acid, N-(((methylamino)carbonyl)oxy)-, ethyl ester undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can convert this compound into its reduced forms.

Substitution: It can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions may vary depending on the desired product .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can produce a variety of substituted compounds .

Scientific Research Applications

Ethanimidic acid, N-(((methylamino)carbonyl)oxy)-, ethyl ester has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of Ethanimidic acid, N-(((methylamino)carbonyl)oxy)-, ethyl ester involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to Ethanimidic acid, N-(((methylamino)carbonyl)oxy)-, ethyl ester include:

• Methomyl
• Ethanimidothioic acid, N-(((methylamino)carbonyl)oxy)-, methyl ester

Uniqueness

This compound is unique due to its specific structure and reactivity, which differentiate it from other similar compounds. Its unique properties make it valuable for specific applications in research and industry.